4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile
Overview
Description
4-(Aminomethyl)tetrahydro-2H-pyran-4-carbonitrile (AMTC) is an organic compound with a molecular formula of C4H8N2O2. It is a colorless liquid with a pungent odor and is soluble in water. AMTC is a versatile compound that has a wide variety of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is also an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
Synthesis of Pyran Derivatives : One paper describes a synthesis method for a range of pyran derivatives, including compounds structurally similar to "4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile" (Tu et al., 2002).
Generation of Novel Heterocyclic Systems : Another study focuses on the condensation of "4-(2-bromomethyl)-3,4,5,6-tetrahydro-2H-pyran-4-carbonitrile" with various acids to create new heterocyclic systems containing a spiro-linked tetrahydropyran fragment (Kisel et al., 2002).
Antimicrobial Activity : A paper details the synthesis, characterization, and antimicrobial activity of a compound structurally similar to "this compound", highlighting its potential in biological applications (Bishnoi et al., 2019).
Photochemical Stability and Antifungal Activity : Research on the antifungal activities of related compounds and their photochemical stability under LED daylight illumination was conducted, shedding light on the practical applications and limitations of these compounds (da Silva et al., 2021).
Synthesis of Pyrazolopyridine Derivatives : A study discusses the synthesis of pyrazolopyridine derivatives via a microwave-induced reaction, which is relevant due to structural similarities with "this compound" (Rahmati & Kouzehrash, 2011).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause harm . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It is known to be used as an intermediate in drug synthesis and organic chemistry . It is often used to introduce amine groups into molecules, which can interact with various biological targets.
Mode of Action
The specific mode of action of 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile depends on the context of its use. As an intermediate in organic synthesis, it can participate in various reactions to form different compounds. The amine group in the molecule can act as a nucleophile, forming amide bonds or connecting the molecule to biologically active structures .
Pharmacokinetics
General properties such as its predicted density of 111±01 g/cm3 and boiling point of 260.8±40.0 °C can provide some insights into its behavior in a biological system. Its solubility in water and organic solvents like methanol and ethanol suggests that it could be distributed throughout the body.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its stability can be affected by light, hence it should be stored in a dark place . Its reactivity with other substances can also be influenced by temperature and pH.
Properties
IUPAC Name |
4-(aminomethyl)oxane-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c8-5-7(6-9)1-3-10-4-2-7/h1-5,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRAFVYHNHMNOCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CN)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1263374-32-8 |
Source
|
| Record name | 4-(aminomethyl)oxane-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
